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Compound of Interest

Compound Name: Zinc BiCarbonate

Cat. No.: B148052 Get Quote

An In-depth Technical Guide to Zinc Bicarbonate
Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of zinc bicarbonate, a compound of

interest in various chemical and biological applications. It details the compound's chemical

identity, stability, synthesis, and key reactions, adhering to a high standard of scientific rigor.

Core Chemical Identity
Zinc bicarbonate, also known as zinc hydrogen carbonate, is an inorganic compound that is

primarily encountered in aqueous solutions.[1][2][3] Its precise chemical formula is:

Zn(HCO₃)₂

This formula indicates that one zinc cation (Zn²⁺) is associated with two bicarbonate anions

(HCO₃⁻).[4] While the formula is well-defined, the compound itself is considered rare and is not

typically isolated as a stable, solid material under standard laboratory conditions.[1][2] Its

instability is a key characteristic, often leading to its decomposition into more stable zinc

compounds.[2][3]

Physicochemical Properties and Data
Quantitative data for zinc bicarbonate is sparse due to its transient nature. The table below

summarizes available data for the compound and its more stable relative, zinc carbonate.
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Property
Zinc Bicarbonate
(Zn(HCO₃)₂)

Zinc Carbonate (ZnCO₃)

IUPAC Name zinc;hydrogen carbonate[5][6] zinc carbonate[7]

CAS Number 5970-47-8[5][8] 3486-35-9[7]

Molecular Formula C₂H₂O₆Zn[5][6] ZnCO₃[7]

Molecular Weight 187.4 g/mol [5][9] 125.4 g/mol [7]

Appearance
White crystalline solid (when

precipitated)[1]
White solid[7]

Solubility in Water

Reported as both soluble[5]

and insoluble[1]. It exists

primarily in aqueous media.[2]

[3]

0.91 mg/L[7]

Stability
Unstable; decomposes upon

heating.[1][2]
Decomposes at 140 °C[7]

Aqueous Chemistry and Stability
Zinc bicarbonate's existence is predominantly in aqueous solutions, where it is part of a

complex equilibrium.[2] The stability of zinc ions in a bicarbonate solution is influenced by pH

and the presence of other ions.[2] In solution, zinc and bicarbonate ions can react to form

insoluble zinc carbonate or basic zinc carbonates, especially with changes in temperature or

pH.[2][10] Due to this thermodynamic instability, solid zinc bicarbonate is not commercially

available and is typically prepared in situ for immediate use in research.[1][3] The presence of

certain stabilizing anions can, however, allow for the creation of storage-stable aqueous

solutions containing both zinc and bicarbonate ions.[10]

The diagram below illustrates the equilibrium dynamics of zinc bicarbonate in an aqueous

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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